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Compound of Interest

Compound Name: 5-Aminoisoquinoline

Cat. No.: B016527

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds like 5-Aminoisoquinoline are paramount for ensuring
laboratory safety and environmental protection. This guide provides a clear, step-by-step
protocol for the safe disposal of 5-Aminoisoquinoline, aligning with standard safety
procedures and regulatory requirements.

Immediate Safety and Hazard Information

5-Aminoisoquinoline is a chemical that requires careful handling due to its potential health
hazards. It is known to be harmful if swallowed, inhaled, or in contact with skin.[1][2] It can
cause significant skin and eye irritation and may lead to respiratory irritation.[1][3] Therefore,
adherence to strict safety protocols is essential.

Personal Protective Equipment (PPE): Before handling or preparing for disposal, ensure the
following PPE is worn:

e Gloves: Chemical-resistant gloves are required.
o Eye Protection: Chemical safety goggles or a face shield must be worn.[4]
e Lab Coat: A full-length lab coat should be worn to protect from skin contact.[4]

e Respiratory Protection: In situations where dust may be generated, a NIOSH/MSHA-
approved respirator or a European Standard EN 149 respirator should be used.[4]
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Storage and Handling:

Store 5-Aminoisoquinoline in a tightly sealed container in a cool, dry, and well-ventilated
location.[4]

Keep it away from incompatible materials, particularly strong oxidizing agents.[2][4]

Minimize dust generation during handling.[4]

Facilities should be equipped with an eyewash station and a safety shower.[4]

Quantitative Data Summary

For quick reference, the following table summarizes key physical and chemical properties of 5-
Aminoisoquinoline.

Property Data

CAS Number 1125-60-6

Molecular Formula CoHsN2

Molecular Weight 144.18 g/mol

Appearance Brownish-yellow to bright yellow powder/solid
Melting Point 125-128 °C

Water Solubility 1.4 pyg/mLatpH 7.4

[11E31[5]

Detailed Disposal Protocol

The disposal of 5-Aminoisoquinoline must be conducted in a manner that ensures personnel
safety and prevents environmental contamination.

Step 1: Waste Classification
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Chemical waste generators are responsible for determining if a discarded chemical is classified
as hazardous waste.[4] This determination should be made in accordance with US EPA
guidelines found in 40 CFR Parts 261.3, as well as any applicable state and local regulations.
[4] Given its hazard profile, 5-Aminoisoquinoline should be handled as a hazardous
substance.

Step 2: Waste Segregation and Collection

Proper segregation is critical to prevent hazardous reactions.[6]

e Solid Waste: Collect solid 5-Aminoisoquinoline waste, including contaminated items like
weighing paper, pipette tips, and gloves, in a designated, leak-proof, and compatible
container.[7]

» Liquid Waste: Aqueous solutions containing 5-Aminoisoquinoline should be collected in a
separate, clearly labeled, and sealed waste container.[7]

» Original Containers: For unused chemicals, the original manufacturer's container is ideal for
disposal.[7] Do not mix with other waste streams.

e Sharps: Any sharps (e.g., needles, broken glass) contaminated with the compound must be
disposed of in a designated sharps container.[7]

Step 3: Labeling of Waste Containers

All waste containers must be clearly and accurately labeled.[7] The label should include:
e The words "Hazardous Waste".[8]
e The full chemical name: "5-Aminoisoquinoline”.[7]

o Associated hazards (e.g., "Toxic," "Irritant™).[7]

Step 4: On-site Storage

Store waste containers in a designated, secure area.

» The storage area must be cool, dry, and well-ventilated.[4]
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e Ensure containers are tightly sealed to prevent leaks or the release of fumes.[6]

e Segregate containers from incompatible materials.[6]

Step 5: Final Disposal

» Professional Disposal: Arrange for the collection of the hazardous waste through your
institution's Environmental Health and Safety (EH&S) department or a licensed hazardous
waste disposal company.[7]

o Prohibited Actions: Never dispose of 5-Aminoisoquinoline down the drain or in the regular
trash, as this can harm aquatic life and ecosystems.[6]

 Recommended Method: The standard and preferred method for this type of chemical waste
is incineration at an approved and licensed facility.[9][10]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-
Aminoisoquinoline.
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Caption: Workflow for the safe disposal of 5-Aminoisoquinoline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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